1-(2-Chloro-ethoxy)-2-methoxy-4-nitro-benzene

• Molecular Formula: C9H10ClNO4
• Molecular Weight: 231.63 g/mol
• IUPAC Name: 1-(2-chloroethoxy)-2-methoxy-4-nitrobenzene
• InChI: InChI=1S/C9H10ClNO4/c1-14-9-6-7(11(12)13)2-3-8(9)15-5-4-10/h2-3,6H,4-5H2,1H3
• InChI Key: NMPCHXJOYUUYJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])OCCCl

Description

1-(2-Chloro-ethoxy)-2-methoxy-4-nitro-benzene is a useful research compound. Its molecular formula is C9H10ClNO4 and its molecular weight is 231.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methoxy-4-nitro-phenol (2.50 g, 14.8 mmol), 1-bromo-2-chloro-ethane (1.35 mL, 16.3 mmol) and potassium carbonate (4.08 g, 29.6 mmol) in DMF (50 mL) in a sealed tube was heated at 90° C. for 18 h. The reaction was cooled and filtered, washing with ethyl acetate. The filtrate was washed with sodium bicarbonate, water (4 times) and brine, was dried (sodium sulfate) and evaporated. Purification by flash chromatography (SiO2) eluted with 35:65 ethyl acetate:hexanes provided 1-(2-chloro-ethoxy)-2-methoxy-4-nitro-benzene (1.93 g, 56% yield) as an off-white solid. 1H-NMR (DMSO-d6, 500 MHz) 7.89 (dd, 1H), 7.76 (d, 1H), 7.21 (d, 1H), 4.41 (t, 2H), 4.00 (t, 2H), 3.90 (s, 3H) ppm; HPLC (Method A) 3.781 min.